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Compound of Interest

Compound Name: Pentyl chloroformate

Cat. No.: B1359931

An In-depth Technical Guide on the Physical Properties of n-Pentyl Chloroformate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of reagents is paramount for predictable and successful
experimentation. This guide provides a focused overview of the boiling point and density of n-
pentyl chloroformate, a key intermediate in various chemical syntheses.

Core Physical Properties of n-Pentyl Chloroformate

N-pentyl chloroformate is a clear, colorless to slightly yellow liquid with a pungent odor[1]. It is
a crucial reagent in the synthesis of pharmaceutical and agricultural intermediates[1]. The
following table summarizes its key physical properties for easy reference and comparison.
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Physical Property Value Conditions
Boiling Point 161 °C at 760 mmHg
60-62 °C at 11 mmHg[1][2]

164.9 °C at 760 mmHg[3][4]

Density 1.032 g/cm3 at 20 °C[1]

1.0280-1.0340 g/cm?3

1.04 g/cm3

1.057 g/cm3

1.03 g/ml

Experimental Protocols

Detailed experimental protocols for the determination of the boiling point and density of n-

pentyl chloroformate are not extensively available in public literature. These values are

typically determined using standard laboratory procedures as outlined below.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a substance like n-pentyl chloroformate, which may decompose at higher

temperatures, boiling point determination under reduced pressure (vacuum distillation) is a

common and preferred method.

A general procedure would involve:

¢ Placing a sample of n-pentyl chloroformate in a distillation flask.

o Connecting the flask to a vacuum source and a manometer to measure the pressure.

» Heating the sample gradually.

» Recording the temperature at which the liquid boils and its vapor and liquid phases are in

equilibrium, as well as the corresponding pressure.
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The boiling point at atmospheric pressure can then be extrapolated from the data obtained at
reduced pressure using a nomograph or specific equations.

Density Determination:

Density, the mass per unit volume of a substance, is a fundamental physical property. It is
typically measured using a pycnometer or a digital density meter.

A general procedure using a pycnometer would involve:

Weighing a clean, dry pycnometer.
« Filling the pycnometer with n-pentyl chloroformate, ensuring no air bubbles are present.

e Placing the filled pycnometer in a constant temperature bath (e.g., 20 °C) to allow the liquid
to reach thermal equilibrium.

e Adjusting the volume of the liquid to the pycnometer's calibration mark.
e Weighing the filled pycnometer.

o Calculating the density by dividing the mass of the n-pentyl chloroformate by the volume of
the pycnometer.

Application in Synthesis: A Workflow Example

N-pentyl chloroformate is a key reagent in the synthesis of various pharmaceutical
compounds. One notable application is in the preparation of intermediates for Capecitabine, an
antineoplastic agent. The following diagram illustrates a generalized workflow for the N-
acylation of a cytidine derivative using n-pentyl chloroformate.
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Caption: Generalized workflow for the synthesis of an N-acylated cytidine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties of n-pentyl chloroformate boiling
point and density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359931#physical-properties-of-n-pentyl-
chloroformate-boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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